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Compound Name:

carbaldehyde
CAS No.: 1808943-48-7
Cat. No.: B6299646

Get Quote

\ J

Advanced Scaffolds for Medicinal Chemistry & Drug Discovery

Executive Summary

6-Hydroxy-1H-indazole-7-carbaldehyde (CAS: 1808943-48-7) represents a high-value
pharmacophore in modern drug discovery, particularly within the kinase inhibitor landscape. As
a bifunctionalized indazole, it combines the hydrogen-bonding capability of the indazole core
with the orthogonal reactivity of a phenolic hydroxyl group and an adjacent aldehyde. This
specific substitution pattern (6-OH, 7-CHO) creates a unique "molecular handle" for
constructing tricyclic heterocycles, Schiff bases, and macrocyclic kinase inhibitors. This guide
provides a comprehensive technical analysis of its properties, synthesis, and application in
medicinal chemistry.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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This compound is characterized by its amphoteric nature, possessing both acidic (phenol,
indazole NH) and electrophilic (aldehyde) centers.

Property Data

Chemical Name 6-Hydroxy-1H-indazole-7-carbaldehyde
CAS Number 1808943-48-7

Molecular Formula CsHsN20:2

Molecular Weight 162.15 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, MeOH; sparingly

Solubility soluble in water

pKa (Calculated) ~9.5 (Phenolic OH), ~13.8 (Indazole NH)
H-Bond Donors 2 (OH, NH)

H-Bond Acceptors 3(N,0O,0)

N Inert atmosphere (Argon/Nitrogen), 2-8°C,
Storage Conditions )
protect from light

Synthetic Routes & Manufacturing[2][11][12][13]

The synthesis of 6-hydroxy-1H-indazole-7-carbaldehyde challenges the chemist to achieve
regioselectivity on the electron-rich indazole ring. The 7-position is sterically hindered but
electronically activated by the ortho-hydroxyl group.

Primary Route: The Duff Formylation

The most robust method for introducing a formyl group at the 7-position of 6-hydroxyindazole is
the Duff Reaction. Unlike Vilsmeier-Haack, which often targets the C3 position in indazoles, the
Duff reaction (using hexamethylenetetramine in acidic media) utilizes the phenolic directing
effect to selectively formylate the ortho position.
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Figure 1: Regioselective synthesis via Duff Reaction. The phenolic OH directs the electrophile
to the ortho (C7) position.

Alternative Route: Reimer-Tiemann Reaction

While classic, the Reimer-Tiemann reaction (CHCIs/NaOH) is less preferred due to lower yields
and the formation of 3-chloro-indazole byproducts. However, it remains a viable alternative if
acidic conditions (required for Duff) must be avoided due to sensitive protecting groups.

Reactivity & Functionalization (The Core)[14]

The utility of 6-hydroxy-1H-indazole-7-carbaldehyde lies in its three distinct reactive centers.
Understanding the hierarchy of reactivity is crucial for designing synthetic sequences.

A. The 7-Aldehyde (Electrophile)

The aldehyde is the primary handle for chain extension.

o Condensation: Reacts with amines to form Schiff bases, essential for synthesizing imine-
linked inhibitors.

 Cyclization: Condensation with hydrazines or hydroxylamines yields tricyclic systems (e.g.,
pyrazolo-quinolines).

e Reductive Amination: Converts the aldehyde to a benzylic amine, a common motif in kinase
hinge binders.

B. The 6-Hydroxyl (Nucleophile)

The phenolic oxygen is highly nucleophilic, especially in basic media.

 Etherification: Standard Williamson ether synthesis allows for the introduction of solubilizing
tails (e.g., PEG chains) or steric bulk.
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 Intramolecular H-Bonding: The proximity of the 6-OH and 7-CHO creates a strong
intramolecular hydrogen bond, stabilizing the molecule but potentially reducing the reactivity
of the aldehyde toward weak nucleophiles.

C. The Indazole Nitrogen (N1 vs. N2)

The indazole NH is widely known for tautomerism.[1]

o Alkylation: Under basic conditions (Cs2COs/DMF), alkylation typically favors the N1 position
(thermodynamic product). However, steric bulk at C7 (the aldehyde) can occasionally shift
selectivity toward N2 or require specific protecting group strategies (e.g., THP or SEM
protection) before functionalizing the aldehyde.

6-Hydroxy-1H-indazole-

7-carbaldehyde

7-CHO Reactivity:

Reductive Amination 6-OH Reactivity: N1/N2 Reactivity:
Wittig Olefination SR (ST, N-Alkylation
J O-Acylation (Prodrugs) Protecting Group Strategy

Heterocycle Formation

Click to download full resolution via product page

Figure 2: Orthogonal reactivity map of the scaffold.

Medicinal Chemistry Applications
Kinase Inhibition

Indazoles are "privileged structures” in kinase drug discovery (e.g., Axitinib, Pazopanib). The 6-
hydroxy-7-formyl scaffold is particularly valuable for:

e Macrocyclization: The 6-OH and 7-CHO allow for the construction of macrocycles that span
the ATP-binding pocket, improving potency and selectivity by restricting conformational
freedom.
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e Fragment-Based Drug Design (FBDD): The aldehyde serves as a "growth vector” to probe
the solvent-exposed regions of the kinase pocket, while the indazole core anchors to the
hinge region via hydrogen bonds.

Case Study: Tricyclic Core Formation

Researchers utilize this scaffold to synthesize psoralen-like or chromeno-indazole derivatives.
By reacting the 7-CHO and 6-OH with active methylenes (e.g., malononitrile), one can fuse a
third ring, creating rigid, planar DNA intercalators or topoisomerase inhibitors.

Experimental Protocol: Duff Formylation
Standard Operating Procedure for Research Scale (1-5g)

Objective: Selective introduction of a formyl group at the C7 position of 6-hydroxyindazole.

Reagents:

6-Hydroxy-1H-indazole (1.0 equiv)

Hexamethylenetetramine (HMTA) (2.5 equiv)

Trifluoroacetic acid (TFA) (Solvent/Catalyst)[2]

33% Aqueous Acetic Acid (for hydrolysis)

Procedure:

e Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser. Flush with Argon.

» Dissolution: Add 6-Hydroxy-1H-indazole (1.34 g, 10 mmol) and HMTA (3.5 g, 25 mmol) to the
flask. Add TFA (20 mL) cautiously. Note: Exothermic reaction.[3]

e Reaction: Heat the mixture to reflux (approx. 75-80°C) for 12—-16 hours. Monitor by LC-MS
for the disappearance of starting material and formation of the iminium intermediate.
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» Hydrolysis: Cool the reaction to room temperature. Pour the mixture into 33% aqueous
acetic acid (50 mL) and heat at 60°C for 4 hours to hydrolyze the iminium salt to the
aldehyde.

o Workup: Cool to 0°C. Neutralize carefully with saturated NaHCOs solution (gas evolution!).
Extract with Ethyl Acetate (3 x 50 mL).

 Purification: Wash combined organics with brine, dry over Na=SOa4, and concentrate. Purify
via flash column chromatography (SiOz, Hexane:EtOAc gradient) to yield the product as a
pale yellow solid.

Safety & Handling
» Hazard Identification: As a research chemical, treat as potentially harmful.
o H302: Harmful if swallowed.
o H315/H319: Causes skin and serious eye irritation.
o Specific Warning: Aldehydes can be sensitizers. Use proper ventilation.
e PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Work inside a fume hood.

 Stability: The aldehyde is susceptible to oxidation to the carboxylic acid upon prolonged
exposure to air. Store under inert gas (Argon) at 4°C.

References
o Duff Reaction Mechanism & Scope

o Smith, W. E.[2] "The Duff Reaction." J. Org.[4] Chem. 1972, 37, 3972.[2] Link
» Indazole Synthesis & Reactivity

o Gaonkar, S.L., et al. "Synthesis and Medicinal Properties of Indazole Derivatives."Journal
of Medicinal and Chemical Sciences, 2022. Link
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» Kinase Inhibitor Scaffolds: Boulanger, et al. "Indazole Scaffolds in Drug Discovery."Current
Medicinal Chemistry, 2018.

o Commercial Availability & CAS Verification
o American Elements / BLD Pharm Product Listings for CAS 1808943-48-7.Link

Disclaimer: This guide is for research purposes only. All synthesis should be performed by
qualified personnel in a controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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